Cas no 1309-56-4 (molybdenite)

Molybdenite (MoS₂) is a naturally occurring mineral and a significant source of molybdenum. It crystallizes in a hexagonal layered structure, exhibiting excellent lubricating properties due to weak van der Waals forces between its sulfur layers. This characteristic makes it valuable as a solid lubricant in high-temperature and high-pressure environments. Molybdenite also demonstrates semiconducting behavior with a bandgap suitable for electronic applications, including transistors and photodetectors. Its high thermal stability and chemical inertness further enhance its utility in industrial coatings and catalysis. Additionally, molybdenite is a precursor for molybdenum metal and compounds, widely used in alloys and chemical processes.

molybdenite structure

Product Name:molybdenite

CAS No:1309-56-4

MF:MoS₂

MW:160.069999694824

CID:83574

PubChem ID:14823

Update Time:2025-06-08

molybdenite Chemical and Physical Properties

Names and Identifiers

- molybdenite
- MOLYBDENITE, NATURALLY OCCURRING MINERAL, GRAINS, APPROXIMAT
- Molybdenite, naturally occurring Mineral, grains, approxiMately 0.06-0.19in
- MOLYBDENUM(IV) SULFIDE
- molybdenum glance
- MOLYBDENUM SULFIDE
- dithioxomolybdenum
- Molybdenite (MoS2)
- MOLYBDENUM(+4)SULFIDE
- bis(sulfanylidene)molybdenum
- naturallyoccurringmineral,grains,approximately0.06-0.19in
- Mopol M
- Liqui-Moly LM 11
- Mopol S
- Molybdenum sulfide (MoS2)
- DAG 325
- CHEBI:30704
- NS00112647
- EINECS 215-172-4
- Molybdenum(IV) sulfide, nanopowder, 90 nm diameter (APS), 99% trace metals basis
- MOLYBDENUM DISULFIDE [HSDB]
- Molykote Microsize Powder
- LM 13 (lubricant)
- Moly Powder PS
- MD 40 (lubricant)
- 1317-33-5
- Molybdenum ores, molybdenite
- Molybdenum(IV) sulfide, 95.0%
- DAG-V 657
- Henderson molybdenite, NIST RM 8599
- [MoS2]
- Motimol
- MOLYBDENUM DISULFIDE
- Sumipowder PA
- HSDB 1660
- MD 40
- MoS2
- AKOS015903590
- Liqui-Moly LM 2
- Molybdenum disulphide
- disulfidomolybdenum
- DM 1 (sulfide)
- UNII-ZC8B4P503V
- MFCD00003470
- Natural molybdenite
- 863767-83-3
- EINECS 215-263-9
- Pigment Black 34
- DTXSID201318098
- Molybdenum(IV) sulfide, powder, <2 mum, 99%
- Nichimoly C
- Molysulfide
- Moly Powder PA
- Molybdenum bisulfide
- 56780-54-2
- Moly Powder C
- T-Powder
- C.I. 77770
- starbld0007122
- MOLYBDENUM DISULFIDE [MI]
- Molybdenum disulfide, Crystal, 99.995%
- Molyke R
- Solvest 390A
- LM 13
- Molybdenum(IV) sulfide, powder
- Q424257
- Moly Powder B
- Molycolloid CF 626
- Molykote Z
- ZC8B4P503V
- Molykote
- M 5 (lubricant)
- DAG 206
- 1309-56-4
- Inchi： 1S/Mo.2S
- InChI Key： CWQXQMHSOZUFJS-UHFFFAOYSA-N
- SMILES： [Mo](=S)=S

Computed Properties

Exact Mass: 161.85000
Monoisotopic Mass: 161.85
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 18.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 64.2A^2

Experimental Properties

Color/Form: Black powder, odourless
Density: 5.06
Melting Point: 2375 °C
Boiling Point: °Cat760mmHg
Flash Point: °C
Solubility: Soluble in sulfuric and nitric acid
PSA: 64.18000
LogP: 1.29640
Solubility: Insoluble in water

molybdenite Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：-
Safety Instruction： S22; S24/25
RTECS：QA4697000
TSCA：Yes
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

molybdenite Pricemore >>

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